Cas no 30377-27-6 (1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-methoxyphenyl)-)

• Product Name: 1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-methoxyphenyl)-
• CAS No: 30377-27-6
• MF: C₁₀H₈Cl₂N₄O
• MW: 271.102719306946
• CID: 308062
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4,6-dichloro-N-(4-methoxyphenyl)-
• 1,3,5-Triazin-2-amine, 4,6-dichloro-N-(4-methoxyphenyl)-

• Inchi： 1S/C10H8Cl2N4O/c1-17-7-4-2-6(3-5-7)13-10-15-8(11)14-9(12)16-10/h2-5H,1H3,(H,13,14,15,16)
• InChI Key： XKWSAXHNXHFNLX-UHFFFAOYSA-N
• SMILES： N1=C(Cl)N=C(Cl)N=C1NC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 270.00774
• Monoisotopic Mass: 270.007516
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9

Experimental Properties

• Density: 1.481
• Melting Point: 167-169.5 °C(Solv: benzene (71-43-2))
• Boiling Point: 473.9°C at 760 mmHg
• Flash Point: 240.4°C
• Refractive Index: 1.645
• PSA: 59.93
• pka: 1.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines